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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the core molecular and

physical properties of Buergerinin B, a natural iridoid compound. The information presented is

intended to support research and development activities by providing accurate and readily

accessible data.

Core Physicochemical Data
Buergerinin B is a naturally occurring compound that has been identified in plant species such

as Scrophularia buergeriana and Scrophularia ningpoensis[1][2]. Its fundamental chemical and

physical properties are summarized below.
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Property Value Source

Molecular Formula C9H14O5 [1][3][4]

Molecular Weight 202.20 g/mol [1][3]

IUPAC Name

(4aS,5R,7S,7aR)-4a,5,7-

trihydroxy-7-methyl-4,5,6,7a-

tetrahydro-1H-

cyclopenta[c]pyran-3-one

[1]

CAS Number 919769-83-8 [3][4]

Appearance Powder [4]

Melting Point 159-160 °C [5]
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Elemental Composition of Buergerinin B
The molecular formula C9H14O5 dictates the elemental makeup of Buergerinin B. The

following diagram illustrates the constituent elements and their counts within a single molecule.

Elemental Composition (C₉H₁₄O₅)
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Elemental composition of a single Buergerinin B molecule.

While detailed experimental protocols for the synthesis or extensive biological assays of

Buergerinin B are not widely documented in publicly accessible literature, the foundational

data provided in this guide serves as a critical starting point for further investigation into its

potential therapeutic applications. The precise molecular weight and formula are essential for a

range of experimental designs, including dosage calculations, analytical method development,

and interpretation of mass spectrometry data. Researchers are encouraged to consult

specialized chemical databases for any newly published information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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